Cas no 1864016-40-9 (3-[(benzyloxy)methyl]oxetane-3-carbonitrile)

• Product Name: 3-[(benzyloxy)methyl]oxetane-3-carbonitrile
• CAS No: 1864016-40-9
• CID: 4625041
• Update Time: 2025-06-21

3-[(benzyloxy)methyl]oxetane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(benzyloxy)methyl]oxetane-3-carbonitrile

• SMILES： N#CC1(COCC2=CC=CC=C2)COC1

Additional information on 3-[(benzyloxy)methyl]oxetane-3-carbonitrile

3-[(Benzyloxy)methyl]oxetane-3-carbonitrile: A Comprehensive Overview

3-[(Benzyloxy)methyl]oxetane-3-carbonitrile (CAS No. 1864016-40-9) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinctive oxetane ring and the presence of a benzyloxy group, which imparts specific chemical and physical properties that make it a valuable building block in the development of novel materials and therapeutic agents.

The benzyloxy group in 3-[(benzyloxy)methyl]oxetane-3-carbonitrile plays a crucial role in modulating the compound's reactivity and stability. The benzyloxy moiety is known for its electron-donating properties, which can influence the electronic environment around the oxetane ring. This can have significant implications for the compound's reactivity in various chemical transformations, making it an attractive candidate for use in synthetic routes that require precise control over reaction conditions.

The oxetane ring itself is a four-membered cyclic ether with a high degree of ring strain. This strain can be harnessed to drive chemical reactions, particularly those involving ring-opening processes. The presence of the carbonitrile group further enhances the reactivity of the molecule by introducing a strong electron-withdrawing effect, which can influence the nucleophilic attack on the oxetane ring. This combination of functional groups makes 3-[(benzyloxy)methyl]oxetane-3-carbonitrile a powerful tool in the synthesis of complex organic molecules.

In the context of pharmaceutical research, 3-[(benzyloxy)methyl]oxetane-3-carbonitrile has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as a scaffold for designing small molecules with therapeutic applications. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anti-cancer properties. The ability to fine-tune the structure of these derivatives through strategic modifications of the benzyloxy and carbonitrile groups has led to the discovery of compounds with enhanced biological activity and improved pharmacokinetic profiles.

Beyond its pharmaceutical applications, 3-[(benzyloxy)methyl]oxetane-3-carbonitrile has also found utility in materials science. The unique combination of functional groups in this molecule makes it suitable for use in the synthesis of polymers with tailored properties. For example, researchers have incorporated this compound into polymer chains to create materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of 3-[(benzyloxy)methyl]oxetane-3-carbonitrile typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of an appropriate oxirane derivative with a benzyloxymethyl halide followed by a nitrile substitution step. Advances in catalytic methods and green chemistry principles have led to more efficient and environmentally friendly synthetic strategies, making this compound more accessible for large-scale production.

The physical properties of 3-[(benzyloxy)methyl]oxetane-3-carbonitrile, such as its melting point, boiling point, and solubility, are influenced by the presence of the benzyloxy and carbonitrile groups. These properties can be fine-tuned through minor structural modifications, allowing for its use in a wide range of applications. For instance, its solubility in various organic solvents makes it suitable for use in solution-based processes, while its thermal stability ensures that it can withstand high temperatures without decomposing.

In conclusion, 3-[(benzyloxy)methyl]oxetane-3-carbonitrile (CAS No. 1864016-40-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure, characterized by the benzyloxy group and carbonitrile functionality, endows it with valuable properties that make it an attractive candidate for both fundamental research and practical applications. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to real-world challenges.